Cas no 499-87-6 (3-Deoxy-D-ribo-hexono-1,4-lactone)
499-87-6 structure
3-Deoxy-D-ribo-hexono-1,4-lactone Properties
Names and Identifiers
-
- D-ribo-Hexonic acid,3-deoxy-, g-lactone
- 3-Deoxy-D-ribo-hexono-1,4-lactone
- 4,5-Dimethoxy-2-nitrobenzoic acid, 99%
- 2-nitro-4,5-dimethoxybenzoic acid
- SY033871
- FT-0621282
- 4,5-Dimethoxy-2-nitrobenzoicAcid
- UNII-ND4L58599P
- 4998-07-6
- Benzoic acid, 4,5-dimethoxy-2-nitro-
- InChI=1/C9H9NO6/c1-15-7-3-5(9(11)12)6(10(13)14)4-8(7)16-2/h3-4H,1-2H3,(H,11,12
- W-105998
- D-ribo-Hexonic acid, 3-deoxy-, g-lactone
- AKOS000120624
- DTXSID90198162
- SCHEMBL375897
- CS-D1437
- AC-4249
- ND4L58599P
- 4,5-dimethoxy-2-nitro-benzoic acid
- NS00045082
- Z104480406
- TD1281
- 3,4-Dimethoxy-6-nitrobenzoic acid
- 6-Nitroveratric acid
- EN300-20736
- 499-87-6
- EINECS 225-657-2
- GS-3023
- D2628
- F0191-4929
- MFCD00014697
- 4,5-Dimethoxy-2-nitrobenzoic acid
- AM90262
- 2-Nitroveratric acid
- +Expand
-
- WWCMFGBGMJAJRX-UHFFFAOYSA-N
- InChI=1S/C9H9NO6/c1-15-7-3-5(9(11)12)6(10(13)14)4-8(7)16-2/h3-4H,1-2H3,(H,11,12)
- COC1C=C(C(=O)O)C([N+]([O-])=O)=CC=1OC
Computed Properties
- 227.04298701g/mol
- 1
- 6
- 3
- 227.04298701g/mol
- 16
- 276
- 0
- 0
- 0
- 0
- 0
- 1
- 1.2
- 102Ų
Experimental Properties
- -1.98400
- 86.99000
- 409.5±45.0 °C at 760 mmHg
- 194 °C
- 0.0±1.0 mmHg at 25°C
- 201.4±28.7 °C
- 1.4±0.1 g/cm3
3-Deoxy-D-ribo-hexono-1,4-lactone Price
3-Deoxy-D-ribo-hexono-1,4-lactone Related Literature
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1. Synthesis of structural analogues of 6,7,8,9-tetrahydro-3-hydroxy-2-methoxybenzocyclohepten-5-onePhilip D. Carpenter,Venkateswarlu Peesapati,George R. Proctor J. Chem. Soc. Perkin Trans. 1 1979 103
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Gyoung-Dong Kang,Philip W. Howard,David E. Thurston Chem. Commun. 2003 1688
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Zhengjiang Fu,Ligao Jiang,Qianming Zuo,Zhaojie Li,Yanzhu Liu,Zhenhong Wei,Hu Cai Org. Biomol. Chem. 2018 16 5416
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Priyanka Singh,Krishnananda Samanta,Sanjit Kumar Das,Gautam Panda Org. Biomol. Chem. 2014 12 6297
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Dmitry S. Kopchuk,Igor L. Nikonov,Albert F. Khasanov,Kousik Giri,Sougata Santra,Igor S. Kovalev,Emiliya V. Nosova,Sravya Gundala,Padmavathi Venkatapuram,Grigory V. Zyryanov,Adinath Majee,Oleg N. Chupakhin Org. Biomol. Chem. 2018 16 5119
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Zhaojie Li,Zhengjiang Fu,Haixia Zhang,Jiao Long,Yuanyuan Song,Hu Cai New J. Chem. 2016 40 3014
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Monika Chauhan,Gaurav Joshi,Harveen Kler,Archana Kashyap,Suyog M. Amrutkar,Praveen Sharma,Kiran D. Bhilare,Uttam Chand Banerjee,Sandeep Singh,Raj Kumar RSC Adv. 2016 6 77717
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